Cas no 14408-89-0 (9-Acridinamine,N-(2-bromophenyl)-, hydrochloride (1:?))

9-Acridinamine,N-(2-bromophenyl)-, hydrochloride (1:?) structure
14408-89-0 structure
Product Name:9-Acridinamine,N-(2-bromophenyl)-, hydrochloride (1:?)
CAS No:14408-89-0
MF:C19H14BrClN2
MW:385.684862613678
CID:157208
PubChem ID:26672
Update Time:2025-04-19

9-Acridinamine,N-(2-bromophenyl)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,N-(2-bromophenyl)-, hydrochloride (1:?)
    • acridin-9-yl-(2-bromophenyl)azanium,chloride
    • 9-(o-Bromoanilino)acridine hydrochloride
    • 14408-89-0
    • 9-Acridinamine, N-(2-bromophenyl)-, hydrochloride
    • ACRIDINE, 9-(o-BROMOANILINO)-, HYDROCHLORIDE
    • Inchi: 1S/C19H13BrN2.ClH/c20-15-9-3-6-12-18(15)22-19-13-7-1-4-10-16(13)21-17-11-5-2-8-14(17)19;/h1-12H,(H,21,22);1H
    • InChI Key: KYUOGVOSHUXODN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1[NH2+]C1C2C=CC=CC=2N=C2C=CC=CC=12.[Cl-]

Computed Properties

  • Exact Mass: 384.00289g/mol
  • Monoisotopic Mass: 384.00289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
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